Cas no 2097896-46-1 (N-(2-chlorophenyl)-4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide)

• Product Name: N-(2-chlorophenyl)-4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide
• CAS No: 2097896-46-1
• MF: C₁₇H₁₉ClN₄O₂
• MW: 346.811362504959
• CID: 6615049
• PubChem ID: 121162746
• Update Time: 2025-05-21

N-(2-chlorophenyl)-4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide
• AKOS032457837
• N-(2-chlorophenyl)-4-((2-methylpyrimidin-4-yl)oxy)piperidine-1-carboxamide
• F6479-6186
• N-(2-chlorophenyl)-4-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carboxamide
• 2097896-46-1

• Inchi： 1S/C17H19ClN4O2/c1-12-19-9-6-16(20-12)24-13-7-10-22(11-8-13)17(23)21-15-5-3-2-4-14(15)18/h2-6,9,13H,7-8,10-11H2,1H3,(H,21,23)
• InChI Key： WTMAIBXMGMBPIG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(N1CCC(CC1)OC1C=CN=C(C)N=1)=O

Computed Properties

• Exact Mass: 346.1196536g/mol
• Monoisotopic Mass: 346.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.4Ų

Additional information on N-(2-chlorophenyl)-4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide

N-(2-chlorophenyl)-4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide: A Comprehensive Overview

N-(2-chlorophenyl)-4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide, with the CAS number 2097896-46-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring, a pyrimidine moiety, and a carboxamide group. The presence of the 2-chlorophenyl group adds to its structural complexity and potential biological activity. Recent studies have highlighted its potential applications in drug discovery and development, particularly in the context of targeting specific cellular pathways and enzymes.

The synthesis of N-(2-chlorophenyl)-4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide involves a series of carefully designed organic reactions. Researchers have employed methodologies such as nucleophilic substitution, condensation reactions, and oxidation processes to achieve the desired product. The use of advanced catalysts and reaction conditions has enabled the optimization of yield and purity, making this compound more accessible for further studies. The structural elucidation of this compound has been confirmed through techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, ensuring its identity and quality.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of N-(2-chlorophenyl)-4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide. Quantum mechanical calculations have revealed its electronic structure, which plays a crucial role in determining its reactivity and interactions with biological targets. These studies have also shed light on the compound's potential to act as a ligand for various proteins, suggesting its role in modulating enzyme activity or receptor binding.

In terms of biological activity, N-(2-chlorophenyl)-4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide has shown promising results in vitro assays targeting key enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to inhibit certain kinases and proteases, which are implicated in various diseases such as cancer and inflammatory disorders. Furthermore, preliminary pharmacokinetic studies indicate that this compound exhibits favorable absorption and distribution properties, making it a viable candidate for further preclinical testing.

The application of N-(2-chlorophenyl)-4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide extends beyond pharmacology. Its structural features make it an attractive molecule for exploring novel synthetic routes and reaction mechanisms in organic chemistry. Researchers have utilized this compound as a building block for constructing more complex molecules with potential therapeutic applications. Additionally, its stability under various reaction conditions has made it a valuable reagent in medicinal chemistry research.

Looking ahead, the continued exploration of N-(2-chlorophenyl)-4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide is expected to yield further insights into its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists are likely to drive advancements in understanding its mechanism of action and optimizing its pharmacokinetic profile. As research progresses, this compound holds promise as a lead molecule for developing innovative treatments for a range of diseases.